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Foreword

Diallylmelamine (2,4-diamino-6-(diallylamino)-1,3,5-triazine), a versatile triazine compound,
holds significant interest within the realms of polymer chemistry and materials science. Its
unique molecular architecture, featuring a thermally stable triazine core and reactive allyl
functionalities, makes it a valuable building block for the synthesis of advanced polymers and a
key intermediate in various chemical transformations. This guide provides a comprehensive
overview of the physical and chemical properties of diallylmelamine, its synthesis, reactivity,
and applications, with a focus on providing actionable insights for laboratory and
developmental use.

Physicochemical Properties of Diallylmelamine

Diallylmelamine is typically a white to off-white crystalline powder, indicating its stability at
ambient temperatures.[1] Its core physical and chemical properties are summarized in the table
below, providing a quick reference for experimental design and implementation.
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Property Value Source(s)

CAS Number 91-77-0 [2]

Molecular Formula CoH14Ns [2]

Molecular Weight 206.25 g/mol [2]
White to off-white crystalline

Appearance [31[4]
powder

Melting Point 140-142 °C [3]

- _ 438.1 °C at 760 mmHg

Boiling Point .
(Predicted)

Density 1.228 g/cm3 [5]
Sparingly soluble in DMSO,

- slightly soluble in Methanol.
Solubility [31[6]

Estimated water solubility of
359.4 mg/L at 25°C.

Vapor Pressure

0.0+1.1 mmHg at 25°C
(Predicted)

Synthesis of Diallylmelamine: A Self-Validating

Protocol

The synthesis of diallylmelamine can be approached through several routes, with the reaction

of dicyandiamide and a suitable nitrile under microwave irradiation being a modern and efficient

"green” chemistry method for creating 2,4-diamino-1,3,5-triazine derivatives.[7] Another

common approach involves the sequential nucleophilic substitution of cyanuric chloride.[8]

Below is a detailed, self-validating experimental protocol for the synthesis of a 2,4-diamino-

1,3,5-triazine, which can be adapted for the synthesis of diallylmelamine. The logic behind

each step is explained to ensure reproducibility and understanding.

Reaction Scheme:
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Diallylcyanamide

A proposed synthesis route for Diallylmelamine.

Experimental Protocol:

Objective: To synthesize 2,4-diamino-6-(diallylamino)-1,3,5-triazine (Diallylmelamine).

Materials:

» Dicyandiamide

 Diallylcyanamide

e Anhydrous methanol

e Sodium methanolate solution

o Microwave reactor

¢ Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

« Filtration apparatus

 Rotary evaporator

Procedure:
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o Preparation of the Biguanide Intermediate (Conceptual Step): The synthesis of 2,4-diamino-
1,3,5-triazines often proceeds through a biguanide intermediate. In a green chemistry
approach, dicyandiamide can react with a nitrile under microwave irradiation.[8] For the
synthesis of diallylmelamine, diallylcyanamide would be the corresponding nitrile.

e Reaction Setup: In a microwave-safe reaction vessel, combine dicyandiamide (1 equivalent)
and diallylcyanamide (1-1.2 equivalents). Add a minimal amount of a high-boiling point
solvent suitable for microwave synthesis, such as N,N-dimethylformamide (DMF), to facilitate
heat transfer and mixing.

» Microwave Irradiation: Place the sealed reaction vessel in a microwave reactor. Irradiate the
mixture at a temperature and time optimized for the reaction. A typical starting point could be
150-180°C for 10-30 minutes. The progress of the reaction should be monitored by thin-layer
chromatography (TLC).

o Work-up and Purification:
o After the reaction is complete, allow the mixture to cool to room temperature.

o The crude product may precipitate upon cooling. If not, the solvent can be removed under
reduced pressure using a rotary evaporator.

o The resulting solid is then washed with a suitable solvent, such as diethyl ether, to remove
unreacted starting materials and byproducts.

o Further purification can be achieved by recrystallization from an appropriate solvent
system (e.g., ethanol/water) to yield pure diallylmelamine.

Self-Validation and Characterization:

The identity and purity of the synthesized diallylmelamine should be confirmed through a
combination of analytical techniques:

¢ Melting Point: The melting point of the purified product should be sharp and consistent with
the literature value (140-142 °C).[3]
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e FT-IR Spectroscopy: The IR spectrum should show characteristic peaks for the amine N-H
stretching (around 3100-3500 cm~1), C=N stretching of the triazine ring (around 1500-1600
cm~1), and the C=C stretching of the allyl groups (around 1640 cm~1).[9][10]

e NMR Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show signals for the amine protons, as
well as the characteristic signals for the allyl group protons: a multiplet for the -CH=
proton, a doublet for the =CH2 protons, and a doublet for the -N-CH2- protons.[11][12]

o 13C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the
triazine ring and the three different carbons of the allyl groups.[13][14]

Chemical Reactivity and Applications

The chemical reactivity of diallylmelamine is dominated by its two allyl functional groups and
the nitrogen-rich triazine ring. This dual functionality makes it a highly valuable molecule in
polymer and materials science.

Crosslinking Agent for Thermosetting Resins

The primary application of diallylmelamine is as a crosslinking agent for thermosetting resins,
such as epoxy and polyurethane resins.[15] The allyl groups can undergo polymerization, often
initiated by free radicals, to form a robust, three-dimensional network within the polymer matrix.

Mechanism of Crosslinking:

The crosslinking process can be initiated thermally or photochemically. In the presence of a
radical initiator, the double bonds of the allyl groups open and form covalent bonds with other
polymer chains or other diallylmelamine molecules. This creates a densely crosslinked
network, which significantly enhances the mechanical properties, thermal stability, and
chemical resistance of the resulting material.
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Simplified radical polymerization and crosslinking mechanism of Diallylmelamine.

This crosslinking ability makes diallylmelamine a key component in the formulation of high-
performance coatings, adhesives, and composites.[5]

Flame Retardant Properties

The high nitrogen content of the triazine ring contributes to the flame-retardant properties of
materials incorporating diallylmelamine. Upon heating, nitrogen-containing compounds can
release non-flammable gases, which dilute the flammable gases produced during combustion
and inhibit the flame.

Other Potential Applications

Research has also explored the potential of diallylmelamine and its derivatives in other areas,
including as a gastric antisecretory agent and for its potential anticancer properties.[2]
However, these applications are still in the early stages of investigation.

Safety and Handling

Diallylmelamine is considered harmful if swallowed, in contact with skin, or if inhaled.[3] It can
also cause skin and eye irritation.[16] Therefore, appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. All work should be conducted in a well-ventilated fume hood.

Risk and Safety Statements:[3]

o R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.
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o R36/37/38: Irritating to eyes, respiratory system and skin.
e S22: Do not breathe dust.

e S36/37/39: Wear suitable protective clothing, gloves and eye/face protection.

Conclusion

Diallylmelamine is a multifunctional compound with significant utility in polymer and materials
science. Its ability to act as an effective crosslinking agent, coupled with the inherent thermal
stability and flame-retardant properties of the triazine ring, makes it a valuable component in
the formulation of high-performance materials. Further research into its synthesis and
applications is likely to uncover new and innovative uses for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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